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Compound of Interest

Compound Name: Jak-IN-25

Cat. No.: B10857361

Introduction

Jak-IN-25 is a potent inhibitor of the Janus kinase (JAK) family, demonstrating high selectivity
for TYK2, JAK1, and JAK2 over JAK3.[1][2][3] The JAK/STAT signaling pathway is a critical
regulator of cellular processes such as immunity, cell proliferation, and differentiation.[4][5][6]
Dysregulation of this pathway is associated with various immune disorders and malignancies,
making JAK inhibitors like Jak-IN-25 valuable tools for research and potential therapeutic
development.[6][7]

Accurate and consistent experimental results depend on the proper preparation, storage, and
handling of inhibitor stock solutions. This document provides a detailed protocol for preparing a
stock solution of Jak-IN-25, ensuring its stability and efficacy for use in various biological

assays.

The JAK-STAT Signaling Pathway

The JAK-STAT pathway is a primary signaling mechanism for a wide array of cytokines and
growth factors.[6] The cascade is initiated when a ligand, such as a cytokine, binds to its
specific cell surface receptor. This binding event activates the associated Janus kinases
(JAKSs), which then phosphorylate each other and the receptor. Signal Transducer and Activator
of Transcription (STAT) proteins are subsequently recruited to the phosphorylated receptor,
where they are also phosphorylated by the activated JAKs.[4][5] These phosphorylated STATs
form dimers, translocate into the cell nucleus, and bind to specific DNA sequences to regulate
the transcription of target genes involved in various cellular responses.[4][5]
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Caption: The canonical JAK-STAT signaling cascade.

Quantitative Data Summary

The following table summarizes the key chemical and biological properties of Jak-IN-25.
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Property Value Reference(s)
Molecular Formula C19H17Ns504 [1]
Molecular Weight 379.37 g/mol [1]
Solubility in DMSO 5 mg/mL (13.18 mM) [1]

ICs0 TYK2 6 nM [1][2][3]
ICs0 JAK1 21 nM [1112113]
ICs0 JAK2 8 nM [1]12113]
ICs0 JAK3 1051 nM [1][2][3]
Powder Storage -20°C for up to 3 years [8]
Stock Solution Storage "80°C for 6 months; -20°C for 1 [2]

month

Experimental Protocols

Materials and Equipment
o Jak-IN-25 powder

e Anhydrous Dimethyl sulfoxide (DMSO), high purity
e Analytical balance

o Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Pipettes and sterile pipette tips

e \ortex mixer

e Sonicator (water bath)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Jak-IN-25 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations
as needed for different desired concentrations.

a. Calculation:

To prepare a 10 mM stock solution, calculate the required mass of Jak-IN-25 using its
molecular weight (379.37 g/mol ).

e Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 379.37 ( g/mol ) / 1000

o Example for 1 mL: Mass = 1 mL x 10 mmol/L x 379.37 g/mol / 1000 = 3.79 mg

b. Step-by-Step Procedure:

» Preparation: Before opening, gently tap the vial of Jak-IN-25 powder to ensure all contents
are at the bottom.[8]

» Weighing: Carefully weigh the calculated amount of Jak-IN-25 powder using an analytical
balance and transfer it into a sterile microcentrifuge tube.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
powder. For example, add 1 mL of DMSO to 3.79 mg of Jak-IN-25.

» Dissolution: To ensure the compound dissolves completely, vortex the solution vigorously. If
particulates remain, use a sonicating water bath for 10-15 minutes.[8][9] Gentle warming up
to 37°C can also aid dissolution, but temperatures should not exceed 50°C.[8]

» Aliquoting: Once the solution is clear and homogenous, dispense it into smaller, single-use
aliquots in sterile microcentrifuge tubes. This is crucial to prevent degradation from repeated
freeze-thaw cycles.[2][8]

o Storage: Label the aliquots clearly with the compound name, concentration, and date of
preparation. Store the stock solution aliquots at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[2]

c. Preparation of Working Solutions:
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Organic compounds dissolved in DMSO may precipitate when diluted directly into agqueous
solutions like cell culture media or buffers.[10]

« Dilution Strategy: To prepare a working solution, perform serial dilutions of the high-
concentration DMSO stock in DMSO first to get closer to the final desired concentration.[10]

 Final Dilution: Add the final, diluted DMSO stock to the aqueous medium. The final
concentration of DMSO in cell-based assays should typically be kept below 0.5%, and ideally
below 0.1%, to avoid solvent-induced toxicity.[11] Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.[10]
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1. Weigh Jak-IN-25 Powder

2. Add Anhydrous DMSO

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into
Single-Use Tubes

5. Store at -20°C or -80°C
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Caption: Workflow for preparing Jak-IN-25 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing Jak-IN-25
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857361#preparing-jak-in-25-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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